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Compound of Interest

Compound Name: Salfredin A3

cat. No.: B15574172

Salfredin A3: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the known physicochemical properties of
Salfredin A3. Despite extensive searches for its biological activity, experimental protocols, and
associated signaling pathways, publicly available information is limited at this time.

Physicochemical Properties

Salfredin A3 is a glutamic acid derivative with the following molecular characteristics[1]:

Property Value Source
Molecular Formula C1sH19NOo PubChem[1]
Molecular Weight 393.3 g/mol PubChem[1]

2-[(29)-2-[(1R)-1-
carboxyethyl]-4-hydroxy-7-o0xo-

IUPAC Name 3,5-dihydro-2H-furo[2,3- PubChem[1]
flisoindol-6-yl]pentanedioic
acid

Biological Activity and Mechanism of Action
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As of the date of this publication, there is no publicly available scientific literature detailing the
biological activity, mechanism of action, or any associated signaling pathways for Salfredin A3.
Searches for experimental protocols involving this molecule were also unsuccessful.

Experimental Protocols and Methodologies

Due to the absence of published research on the biological effects of Salfredin A3, this guide
cannot provide detailed experimental methodologies.

Signaling Pathways and Logical Relationships

A visual representation of signaling pathways or experimental workflows involving Salfredin A3
cannot be generated as no relevant data has been identified in the public domain.

Concluding Remarks

Salfredin A3 is a defined chemical entity with a known structure and molecular weight.
However, its role in biological systems remains uncharacterized in publicly accessible
resources. This presents an open area for future research. Investigators interested in the
potential therapeutic or biological functions of Salfredin A3 will need to undertake foundational
research to elucidate its activity and mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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